5-(2-amino-3-hydroxypropyl)furan-2-carboxylic acid hydrochloride
Description
5-(2-amino-3-hydroxypropyl)furan-2-carboxylic acid hydrochloride is a molecule that belongs to the group of carboxylates . It is a potential monomer for the production of biobased aromatic or semi-aromatic polyamides .
Molecular Structure Analysis
The molecular structure of this compound includes a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen . Attached to this ring are a carboxylic acid group and a 2-amino-3-hydroxypropyl group .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-amino-3-hydroxypropyl)furan-2-carboxylic acid hydrochloride involves the conversion of furfural to 5-(2-furyl)acrylic acid, followed by the reaction of the latter with ethylene diamine to form 5-(2-aminoethyl)furan-2-carboxylic acid. The final step involves the hydrolysis of the ester group to yield the target compound.", "Starting Materials": [ "Furfural", "Ethylene diamine", "Sodium hydroxide", "Hydrochloric acid", "Methanol", "Diethyl ether", "Acetic anhydride", "Sodium acetate" ], "Reaction": [ "Step 1: Furfural is converted to 5-(2-furyl)acrylic acid by refluxing with sodium hydroxide in methanol.", "Step 2: 5-(2-furyl)acrylic acid is reacted with ethylene diamine in diethyl ether to form 5-(2-aminoethyl)furan-2-carboxylic acid.", "Step 3: The ester group in 5-(2-aminoethyl)furan-2-carboxylic acid is hydrolyzed using hydrochloric acid to yield 5-(2-amino-3-hydroxypropyl)furan-2-carboxylic acid.", "Step 4: The final compound is obtained by reacting 5-(2-amino-3-hydroxypropyl)furan-2-carboxylic acid with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
1379354-52-5 |
Molecular Formula |
C8H12ClNO4 |
Molecular Weight |
221.6 |
Purity |
95 |
Origin of Product |
United States |
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